Cas no 2408965-26-2 (tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate
• CAS No: 2408965-26-2
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5953126
• PubChem ID: 165978209
• Update Time: 2025-05-25

tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate
• EN300-7548406
• 2408965-26-2

• Inchi： 1S/C15H23NO3/c1-10-6-12(9-17)7-11(2)13(10)8-16-14(18)19-15(3,4)5/h6-7,17H,8-9H2,1-5H3,(H,16,18)
• InChI Key： CQAGVKDOTJAWSD-UHFFFAOYSA-N
• SMILES： O(C(NCC1C(C)=CC(CO)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate

Professional Introduction to Compound with CAS No. 2408965-26-2 and Product Name: tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate

The compound with the CAS number 2408965-26-2 and the product name tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate moiety, in particular, exhibits a distinct chemical profile that makes it a valuable candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in the design of novel therapeutic agents. The 4-(hydroxymethyl)-2,6-dimethylphenyl group within the compound's structure is a key feature that contributes to its pharmacological activity. This moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes. The presence of both hydroxymethyl and methyl groups enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. Studies have indicated that compounds with similar structural motifs can exhibit neuroprotective properties by interacting with specific enzymes and receptors involved in neuronal function. The tert-butyl carbamate group, in particular, is known for its stability and ability to act as a prodrug, releasing active metabolites in vivo. This characteristic could be particularly beneficial in formulations designed to deliver therapeutic agents over extended periods.

In addition to its potential applications in neurology, the tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate compound has shown promise in preliminary studies related to anti-inflammatory and antioxidant activities. The 4-(hydroxymethyl) group is known to possess radical-scavenging capabilities, which could make it effective in reducing oxidative stress and mitigating inflammation. These properties are particularly relevant given the increasing recognition of oxidative damage as a contributing factor in various chronic diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to construct the complex framework of the molecule. These techniques not only enhance the efficiency of the synthesis but also improve the overall quality of the final product. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

From a pharmacokinetic perspective, the tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate compound exhibits favorable properties that could make it suitable for oral administration. Its moderate molecular weight and good solubility profile suggest that it can be easily absorbed into systemic circulation after ingestion. Furthermore, preliminary pharmacokinetic studies have indicated that the compound has a reasonable half-life, allowing for once or twice daily dosing regimens. This aspect is particularly important for patient compliance and therapeutic efficacy.

The potential therapeutic applications of this compound are further supported by its interaction with various biological targets. For instance, studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. By modulating these pathways, the compound could potentially ameliorate metabolic dysfunctions associated with these conditions. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for treating central nervous system disorders.

In conclusion, the compound with CAS number 2408965-26-2 and product name tert-butyl N-{[4-(hydroxymethyl)-2,6-dimethylphenyl]methyl}carbamate represents a promising candidate for further development in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive option for designing new drugs targeting neurological disorders, inflammation, and metabolic diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacokinetic profile to enhance therapeutic efficacy.